1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride

• IUPAC Name: 1-cyclohexyl-5-(dimethylamino)-1-phenylpent-3-yn-1-ol;hydrochloride
• InChI: InChI=1S/C19H27NO.ClH/c1-20(2)16-10-9-15-19(21,17-11-5-3-6-12-17)18-13-7-4-8-14-18;/h3,5-6,11-12,18,21H,4,7-8,13-16H2,1-2H3;1H
• InChI Key: WYPLXRMRZNUIMA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC#CCC(C1CCCCC1)(C2=CC=CC=C2)O.Cl
• Molecular Formula: C19H28ClNO
• Molecular Weight: 321.9 g/mol

Description

1-Cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride, also known as CAPPO HCl, is a chemical compound that has been of great interest in scientific research due to its potential therapeutic applications. This compound is a potent inhibitor of the enzyme monoamine oxidase B (MAO-B), which is involved in the degradation of neurotransmitters such as dopamine and serotonin. Inhibition of MAO-B has been shown to have beneficial effects in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl inhibits the activity of MAO-B by binding to the enzyme's active site and preventing the degradation of neurotransmitters such as dopamine and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, which can have beneficial effects in the treatment of various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl has been shown to have beneficial effects on various biochemical and physiological processes in the body. Studies have shown that 1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl can improve cognitive function, reduce inflammation, and protect against oxidative stress. In addition, 1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl has been shown to have neuroprotective effects and can protect against neuronal damage caused by various toxins and stressors.

Advantages and Limitations for Lab Experiments

1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl has several advantages as a research tool for studying the role of MAO-B in various neurological and psychiatric disorders. It is a potent and selective inhibitor of MAO-B, which allows for precise control of the levels of dopamine and serotonin in the brain. However, the use of 1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl in lab experiments is limited by its potential toxicity and the need for careful handling and storage.

Future Directions

There are several areas of future research that could be explored with 1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl. One area of interest is the potential use of 1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl in the treatment of depression, Parkinson's disease, and Alzheimer's disease. Another area of interest is the use of 1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl as a research tool for studying the role of MAO-B in various neurological and psychiatric disorders. Finally, the development of new and more potent MAO-B inhibitors based on the structure of 1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl could lead to the development of new therapies for these disorders.

Synthesis Methods

The synthesis of 1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl involves a multi-step process starting with the reaction of 1-cyclohexyl-3-pentyn-1-ol with N,N-dimethylformamide dimethyl acetal (DMF-DMA). The resulting product is then reacted with phenylacetylene in the presence of a palladium catalyst to yield the desired compound. The final step involves the addition of hydrochloric acid to obtain the hydrochloride salt form of 1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride.

Scientific Research Applications

1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. Studies have shown that 1-cyclohexyl-5-(dimethylamino)-1-phenyl-3-pentyn-1-ol hydrochloride HCl is a potent inhibitor of MAO-B, which is involved in the degradation of dopamine and serotonin. Inhibition of MAO-B has been shown to increase the levels of these neurotransmitters in the brain, which can have beneficial effects in the treatment of depression, Parkinson's disease, and Alzheimer's disease.